![molecular formula C16H12ClF2NO B5720048 2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline](/img/structure/B5720048.png)
2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline, also known as CDNI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. It has also been found to bind to the sigma-1 receptor, which is involved in various cellular processes, including pain perception, memory, and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer cells, this compound has been found to induce apoptosis, inhibit cell proliferation, and decrease the expression of certain genes involved in cancer progression. In neurodegenerative disease research, this compound has been shown to improve cognitive function, reduce oxidative stress, and protect against neuronal damage. In pain management research, this compound has been shown to have analgesic effects and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments is its potential therapeutic applications in various fields of medicine. This compound has been found to have promising results in cancer, neurodegenerative diseases, and pain management. However, one of the limitations of this compound is its low yield during the synthesis process, which can make it difficult to obtain large quantities for research purposes.
Future Directions
There are several future directions for 2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline research. One area of interest is the development of new synthesis methods that can increase the yield of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in other fields of medicine, such as cardiovascular disease and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various fields of medicine, including cancer, neurodegenerative diseases, and pain management. Its potential therapeutic applications make it an attractive target for further research. However, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline involves the reaction of 2-chloro-4,5-difluorobenzoyl chloride with tetrahydroisoquinoline in the presence of a base. The reaction proceeds through an intermediate stage, which is then converted to the final product by acidification. The yield of the synthesis process is typically around 50% to 60%.
Scientific Research Applications
2-(2-chloro-4,5-difluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline has been found to have potential therapeutic applications in various fields of medicine. Some of the most promising areas of research include cancer, neurodegenerative diseases, and pain management. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disease research, this compound has been found to have neuroprotective effects and improve cognitive function. In pain management research, this compound has been shown to have analgesic effects.
properties
IUPAC Name |
(2-chloro-4,5-difluorophenyl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClF2NO/c17-13-8-15(19)14(18)7-12(13)16(21)20-6-5-10-3-1-2-4-11(10)9-20/h1-4,7-8H,5-6,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRJWRJDATCDECI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C3=CC(=C(C=C3Cl)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.